Cas no 7474-78-4 (3,4-Diaminobenzenesulfonic acid)

3,4-Diaminobenzenesulfonic acid structure
7474-78-4 structure
Product Name:3,4-Diaminobenzenesulfonic acid
CAS No:7474-78-4
MF:C6H8N2O3S
MW:188.204319953918
MDL:MFCD00270799
CID:47502
PubChem ID:81986
Update Time:2025-04-18

3,4-Diaminobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Diaminobenzenesulfonic acid
    • DBS
    • 3,4-diamino-benzenesulfonic acid
    • 3,4-Diaminobenzenesulphonic acid
    • 3,4-Diamino-benzolsulfonsaeure
    • 3,4-diaminophenylsulfonic acid
    • Benzenesulfonic acid,3,4-diamino
    • m-sulfophenylenediamine
    • o-phenylenediamine sulfonate
    • Phenylendiamin-(1.2)-sulfonsaeure-(4)
    • NSC 401086
    • 3,4-Diaminobenzenesulfonicacid
    • Benzenesulfonic acid, 3,4-diamino-
    • 3,4-diaminobenzene-1-sulfonic acid
    • KSC494E0P
    • FKSRSWQTEJTBMI-UHFFFAOYSA-N
    • 3,4-diamino-1-benzenesulfonic acid
    • NSC401086
    • KM1639
    • STK366703
    • SBB072679
    • P720
    • DA-1
    • FT-0659936
    • AKOS003247432
    • SY101792
    • Benzenesulfonic acid, 3,4-diamino-;3,4-Diaminobenzene-1-sulfonic acid
    • NSC-401086
    • EN300-104206
    • W-110224
    • 1,2-PHENYLENEDIAMINE-4-SULFONIC ACID
    • J9E8XPC6K2
    • DTXSID4064715
    • AS-15525
    • NS00002363
    • AC-22311
    • 4-amino-3-ammoniobenzenesulfonate
    • EINECS 231-274-1
    • MFCD00270799
    • 7474-78-4
    • ?3,4-Diaminobenzenesulfonic acid
    • CS-0157036
    • BCP32008
    • EC 231-274-1
    • SCHEMBL391971
    • ALBB-025771
    • 3,4-Diaminobenzenesulfonic Acid; 4-Amino-3-ammoniobenzenesulfonate; NSC 401086;
    • DA-18082
    • MDL： MFCD00270799
    • Inchi： 1S/C6H8N2O3S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,7-8H2,(H,9,10,11)
    • InChI Key： FKSRSWQTEJTBMI-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=C(C=1)N)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 188.02600
  • Monoisotopic Mass: 188.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 0.936 g/mL at 25 °C(lit.)
  • Melting Point: 305-308°C
  • Boiling Point: 178-179 °C3 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.441(lit.)
  • Solubility: hexane, toluene, ethanol and acetone: soluble
  • PSA: 114.79000
  • LogP: 2.34090

3,4-Diaminobenzenesulfonic acid Security Information

3,4-Diaminobenzenesulfonic acid Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Diaminobenzenesulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 $ 92.00 2023-09-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 7474-78-4 97%
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abcr
AB284519-1 g
3,4-Diamino-benzenesulfonic acid, 97%; .
 7474-78-4 97%
1 g
 €67.50 2023-07-20
abcr
AB284519-5 g
3,4-Diamino-benzenesulfonic acid, 97%; .
 7474-78-4 97%
5 g
 €116.80 2023-07-20
abcr
AB284519-10 g
3,4-Diamino-benzenesulfonic acid, 97%; .
 7474-78-4 97%
10 g
 €167.80 2023-07-20

3,4-Diaminobenzenesulfonic acid Production Method

3,4-Diaminobenzenesulfonic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7474-78-4)3,4-二氨基苯磺酸
Order Number:LE8664912
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7474-78-4)3,4-Diaminobenzenesulfonic acid
Order Number:A838217
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:42
Price ($):323.0/248.0/1468.0
Email:sales@amadischem.com

3,4-Diaminobenzenesulfonic acid Related Literature

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7474-78-4 (3,4-Diaminobenzenesulfonic acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7474-78-4)3,4-二氨基苯磺酸
LE8664912
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:7474-78-4)3,4-Diaminobenzenesulfonic acid
A838217
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):323.0/248.0/1468.0
Email